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Compound of Interest

Compound Name: Chrysophenine

Cat. No.: B080630

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety protocols and data for
Chrysophenine G (also known as Direct Yellow 12), a widely used diazo stilbene dye.
Adherence to these guidelines is crucial for ensuring a safe laboratory environment for all
personnel.

Chemical and Physical Properties

Chrysophenine G is an orange to dark orange solid powder.[1][2] A summary of its key
physical and chemical properties is presented below.
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Property Value References

CAS Number 2870-32-8 [LI31[41[5]

Molecular Formula C30H26N4Na208S2 [2][3]4][5]16]

Molar Mass 680.66 g/mol [1][2][6]

Melting Point >300°C [61[7]
Orange to Dark Orange Solid

Appearance [1112][6]
Powder

N Slightly soluble in DMSO,

Solubility [61[8]
Methanol, and Water.

Stability Light Sensitive. [6][8]

Hazard Identification and Classification

While some safety data sheets (SDS) do not classify Chrysophenine G as hazardous under

the 2012 OSHA Hazard Communication Standard, others indicate potential hazards.[9] It is

prudent to handle this chemical with care, recognizing the following potential risks:

o Eye Irritation: May cause serious eye irritation.[5][8]

» Skin Irritation: Prolonged or repeated contact may lead to skin irritation in sensitive

individuals.[5]

o Respiratory Irritation: Inhalation of dust may irritate the respiratory tract.[5]

 Ingestion: Harmful if swallowed, potentially causing gastrointestinal irritation with symptoms

like nausea, vomiting, and diarrhea.[5]

One source mentions possible risks of irreversible effects, though this is not consistently

reported.[5]

Safe Handling and Storage Protocols

Proper handling and storage are paramount to minimizing exposure risks.
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Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated area.[1][4][7]
o Keep away from heat, sources of ignition, and direct sunlight.[3][4]

o Store apart from incompatible materials, such as strong oxidizing agents.[4][10]

Handling:

Ensure adequate ventilation and use in a chemical fume hood when possible.[1][5]

Avoid the formation and inhalation of dust.[1][4][5]

Avoid contact with skin, eyes, and clothing.[4][5]

Wash hands thoroughly after handling.[1][3][5]

Use non-sparking tools and ground all equipment containing the material.[1][4]

Empty containers may pose a fire risk and should be handled with care.[4]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling Chrysophenine
G:
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PPE Type Specification References

Tightly fitting safety goggles
Eye/Face Protection with side-shields conforming to  [1][11]
EN 166 (EU) or NIOSH (US).

Wear appropriate protective
gloves (e.g., rubber or plastic)

Skin Protection and impervious, fire/flame- [L1[4]15][11]
resistant clothing to prevent

skin exposure.

In case of insufficient
) ) ventilation or if exposure limits
Respiratory Protection [4105][11]
are exceeded, use a full-face

respirator.

Emergency Procedures and First Aid

Immediate and appropriate first aid is critical in the event of exposure.

First-Aid Measures
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Exposure Route First-Aid Protocol References

Move the victim to fresh air. If
breathing is difficult, administer
oxygen. If not breathing,

) provide artificial respiration and

Inhalation ) ] ) [1]

seek immediate medical
attention. Do not use mouth-to-
mouth resuscitation if the

chemical was inhaled.

Immediately remove
contaminated clothing. Wash
_ the affected area with soap
Skin Contact [1][12]
and plenty of water. Seek
medical attention if irritation

develops or persists.

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
Eye Contact upper and lower eyelids. [1][5][10]
Remove contact lenses if
present and easy to do. Seek

immediate medical attention.

Rinse mouth with water. Do not
induce vomiting. Never give
) anything by mouth to an
Ingestion , [1]
unconscious person. Call a
doctor or Poison Control

Center immediately.

Accidental Release Measures

In the event of a spill, follow these procedures to ensure safe cleanup and containment.

Experimental Protocol for Spill Cleanup:
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e Evacuate and Secure: Evacuate personnel from the immediate area and ensure adequate
ventilation. Remove all sources of ignition.[1][11]

e Don PPE: Wear the appropriate personal protective equipment as outlined in Section 4.

o Containment: Prevent further spillage or leakage if it is safe to do so. Do not let the chemical
enter drains.[1][10]

o Cleanup: For a dry spill, vacuum or sweep up the material and place it into a suitable,
labeled disposal container. Avoid generating dust.[5][10]

o Disposal: Dispose of the collected material promptly in accordance with appropriate local,
state, and federal laws and regulations.[1]

Evacuate Area & . Contain Spill & Clean Up Spill
w Remove Ignition Sources | CONATIEEER S » prevent Entry into Drains (Avoid Dust Generation)

Click to download full resolution via product page

Spill Response Workflow

Fire-Fighting Measures

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]
» Specific Hazards: None known.[9]

» Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear for firefighting if necessary.[1][9]

Toxicological and Ecological Information

Detailed toxicological and ecotoxicological data for Chrysophenine G is largely unavailable in
the provided search results. Most sources state "no data available" for acute toxicity,
carcinogenicity, mutagenicity, and environmental fate.[1][10] Discharge into the environment
should be avoided.[1]
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Disposal Considerations

Dispose of Chrysophenine G and its containers in accordance with all applicable local, state,
and federal regulations. The material may be sent to a licensed chemical destruction plant or
disposed of via controlled incineration with flue gas scrubbing.[1] Do not contaminate water,
foodstuffs, feed, or seed by storage or disposal.[1]

Logical Relationships in Emergency Response

The following diagram illustrates the logical flow of actions in response to different types of
laboratory emergencies involving Chrysophenine G.

Emergency Event

Spill Personal Exposure Fire

Use Appropriate
Extinguisher

Administer First Aid

Follow Spill Seek Medical Attention
Cleanup Protocol (as needed)

Notify Supervisor

Click to download full resolution via product page

Emergency Response Logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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